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Nitrones
Nitrones are a class of organic compounds characterized by the presence of a nitroso group (-NO) attached to an aromatic ring, typically phenyl or substituted phenyl rings. These compounds exhibit unique reactivity and have found applications in various areas including medicinal chemistry, as intermediates in synthesis, and as electron-withdrawing agents.
Structurally, nitrones are derived from nitrous acid and can exist in two tautomeric forms: the enamine form (also known as the NO-phenolate) and the imine form. The enamine form is more stable due to resonance stabilization with the aromatic ring. Nitrones display a wide range of chemical properties, including their ability to act as radical traps by abstracting hydrogen radicals to form nitronates.
In medicinal chemistry, nitrones are particularly useful for generating radical cations through an electron transfer process, which can be exploited in drug design and development. They are also used in the synthesis of other organic compounds due to their reactivity with various functional groups. The tunable nature of these compounds makes them versatile tools in chemical research and industry.
Overall, nitrones offer a rich spectrum of applications owing to their structural diversity and unique properties, making them an important class of chemicals in both academic and industrial settings.
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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